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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the history, synthesis, and physicochemical properties of
tetraammineplatinum(ll) chloride, [Pt(NH3)4]Clz. From its early discovery as a component of
Magnus's green salt to its modern applications as a precursor in the synthesis of platinum-
based therapeutics and catalysts, this document provides a comprehensive resource for
professionals in the chemical and pharmaceutical sciences.

A Historical Overview: From a Green Precipitate to a
Key Precursor

The story of tetraammineplatinum(ll) chloride is intrinsically linked to the discovery of one of the
first coordination compounds, Magnus's green salt. In the early 1830s, the German chemist
Heinrich Gustav Magnus reported the formation of a green precipitate when aqueous solutions
of [Pt(NHs)4]2* and [PtCla]2~ were combined.[1] This compound, later identified as [Pt(NH3)a]
[PtCl4], was one of the first metal ammine complexes to be described.[2]

Initially, the true nature of these platinum-ammine complexes was a subject of considerable
debate. The existence of isomers with the same empirical formula, such as cisplatin and
transplatin, further complicated early structural elucidation. It was not until the development of
modern analytical techniques that the distinct structures of Magnus's green salt and
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tetraammineplatinum(ll) chloride were fully understood. Tetraammineplatinum(ll) chloride, a
water-soluble salt, was identified as a key intermediate in the chemistry of platinum ammines
and a precursor to other important platinum compounds.
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Figure 1. Historical Timeline of Tetraammineplatinum(ll) Chloride
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Figure 2. Synthesis Workflow for Tetraammineplatinum(ll) Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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